Cas no 1357624-60-2 (Benzene, 1-methoxy-2-methyl-4-[(trifluoromethyl)thio]-)

Benzene, 1-methoxy-2-methyl-4-[(trifluoromethyl)thio]-, is a fluorinated aromatic compound featuring a methoxy group, a methyl substituent, and a trifluoromethylthio moiety. The trifluoromethylthio (–SCF₃) group enhances the molecule's electron-withdrawing properties, making it valuable in agrochemical and pharmaceutical applications where lipophilicity and metabolic stability are critical. The methoxy (–OCH₃) and methyl (–CH₃) groups further influence reactivity and solubility, allowing for tailored synthetic modifications. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of herbicides, fungicides, and drug candidates. Its structural features contribute to improved binding affinity and resistance to degradation.

Benzene, 1-methoxy-2-methyl-4-[(trifluoromethyl)thio]- structure

1357624-60-2 structure

Product Name:Benzene, 1-methoxy-2-methyl-4-[(trifluoromethyl)thio]-

CAS No:1357624-60-2

MF:C₉H₉F₃OS

MW:222.227371931076

MDL:MFCD29066656

CID:5218167

PubChem ID:117035916

Update Time:2026-03-06

Benzene, 1-methoxy-2-methyl-4-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-methoxy-2-methyl-4-[(trifluoromethyl)thio]-
- MDL： MFCD29066656
- Inchi： 1S/C9H9F3OS/c1-6-5-7(14-9(10,11)12)3-4-8(6)13-2/h3-5H,1-2H3
- InChI Key： YKYDBEOPVALMBY-UHFFFAOYSA-N
- SMILES： C1(OC)=CC=C(SC(F)(F)F)C=C1C

Computed Properties

Exact Mass: 222.03262057g/mol
Monoisotopic Mass: 222.03262057g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.5
Topological Polar Surface Area: 34.5Å²

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